Cas no 1445601-61-5 (5-ETHOXY-2,3-DIFLUOROPHENYLBORONIC ACID, PINACOL ESTER)

• Product Name: 5-ETHOXY-2,3-DIFLUOROPHENYLBORONIC ACID, PINACOL ESTER
• CAS No: 1445601-61-5
• MF: C₁₄H₁₉BF₂O₃
• MW: 284.106671571732
• MDL: MFCD19237209
• CID: 4605061
• PubChem ID: 56737710
• Update Time: 2025-10-21

5-ETHOXY-2,3-DIFLUOROPHENYLBORONIC ACID, PINACOL ESTER Chemical and Physical Properties

Names and Identifiers

• 5-ETHOXY-2,3-DIFLUOROPHENYLBORONIC ACID, PINACOL ESTER
• 1,3,2-Dioxaborolane, 2-(5-ethoxy-2,3-difluorophenyl)-4,4,5,5-tetramethyl-
• 2-(5-Ethoxy-2,3-difluorophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• MFCD19237209
• BS-30931
• 5-Ethoxy-2,3-difluorophenylboronic Acid Pinacol Ester
• SCHEMBL15056570
• 1445601-61-5
• F74042
• 2-(5-ethoxy-2,3-difluoro-phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• CS-0176461
• BFPQMUVGFZBCAK-UHFFFAOYSA-N
• VHC60161

• MDL： MFCD19237209
• Inchi： 1S/C14H19BF2O3/c1-6-18-9-7-10(12(17)11(16)8-9)15-19-13(2,3)14(4,5)20-15/h7-8H,6H2,1-5H3
• InChI Key： BFPQMUVGFZBCAK-UHFFFAOYSA-N
• SMILES： O1C(C)(C)C(C)(C)OB1C1=CC(OCC)=CC(F)=C1F

Computed Properties

• Exact Mass: 284.1395310g/mol
• Monoisotopic Mass: 284.1395310g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.7Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 348.0±42.0 °C at 760 mmHg
• Flash Point: Not available
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

5-ETHOXY-2,3-DIFLUOROPHENYLBORONIC ACID, PINACOL ESTER Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 5-ETHOXY-2,3-DIFLUOROPHENYLBORONIC ACID, PINACOL ESTER

Introduction to 5-ETHOXY-2,3-DIFLUOROPHENYLBORONIC ACID, PINACOL ESTER (CAS No. 1445601-61-5)

5-Ethoxy-2,3-difluorophenylboronic acid, pinacol ester, identified by the Chemical Abstracts Service Number (CAS No.) 1445601-61-5, is a specialized organoboron compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This boronic acid derivative is particularly valued for its role as an intermediate in the synthesis of various high-value compounds, including pharmaceuticals and advanced materials. The presence of both ethoxy and difluoro substituents on the phenyl ring imparts unique electronic and steric properties, making this compound a versatile building block in organic synthesis.

The pinacol ester form of this boronic acid is particularly stable under a range of reaction conditions, which enhances its utility in synthetic protocols. Boronic acids and their esters are well-known for their participation in cross-coupling reactions, such as the Suzuki-Miyaura coupling, which is a cornerstone of modern organic synthesis. The 5-ethoxy-2,3-difluorophenylboronic acid pinacol ester serves as an excellent precursor for introducing fluorinated aryl groups into complex molecular architectures. This is particularly relevant in the development of pharmaceuticals, where fluorine atoms are often incorporated to improve metabolic stability, binding affinity, and overall bioactivity.

Recent advancements in pharmaceutical research have highlighted the importance of fluorinated aromatic compounds in drug design. The difluorophenyl moiety, in particular, has been shown to enhance the pharmacokinetic properties of drug candidates by influencing lipophilicity and metabolic resistance. The 5-ethoxy group provides additional tunability, allowing for modifications that can fine-tune the electronic properties of the aromatic system. This balance of substituents makes 5-ethoxy-2,3-difluorophenylboronic acid pinacol ester a valuable reagent for medicinal chemists seeking to develop novel therapeutic agents.

In materials science, the unique electronic properties of this compound have been explored in the context of organic electronics and optoelectronic materials. The combination of fluorine and ethoxy groups creates a molecule with distinct electron-deficient characteristics, which can be exploited in the design of light-emitting diodes (LEDs), organic photovoltaics (OPVs), and other advanced functional materials. Research has demonstrated that derivatives of this boronic acid ester can be incorporated into conjugated polymers and small-molecule acceptors to improve charge transport properties and device performance.

The synthesis of 5-ethoxy-2,3-difluorophenylboronic acid pinacol ester typically involves multi-step organic transformations, starting from readily available fluorinated precursors. The introduction of the boronic ester functionality is often achieved through lithiation followed by quenching with a boronate source. This methodological approach underscores the compound's accessibility while maintaining high yields and purity levels suitable for industrial applications. The stability of the pinacol ester form ensures that downstream reactions can be conducted under mild conditions without significant degradation.

One notable application of this compound is in the synthesis of biaryl structures, which are prevalent in many biologically active molecules. The Suzuki-Miyaura coupling reaction allows for the efficient formation of carbon-carbon bonds between boronic acids and halogenated aromatics. By using 5-ethoxy-2,3-difluorophenylboronic acid pinacol ester as one reactant, researchers can construct complex biaryl systems with precise control over regioselectivity. This capability is particularly useful in drug discovery pipelines where specific aryl motifs are known to enhance binding to biological targets.

The influence of fluorine atoms on molecular interactions has been extensively studied in recent years. Fluorinated aromatic compounds often exhibit enhanced binding affinities due to changes in electronic distribution and steric effects. In drug design, this translates to improved receptor binding and reduced susceptibility to metabolic degradation. The 5-ethoxy group further modulates these interactions by providing a polar moiety that can engage in hydrogen bonding or other non-covalent interactions with biological partners. This dual functionality makes 5-ethoxy-2,3-difluorophenylboronic acid pinacol ester a powerful tool for designing molecules with tailored biological activity.

Advances in computational chemistry have also played a crucial role in understanding the reactivity and properties of this compound. Molecular modeling studies have revealed insights into how the difluoro and ethoxy substituents influence electronic distributions and reactivity patterns. These computational insights are complemented by experimental data from cross-coupling reactions, which have validated many theoretical predictions. Such interdisciplinary approaches are essential for optimizing synthetic routes and predicting the behavior of complex molecules like 5-ethoxy-2,3-difluorophenylboronic acid pinacol ester.

The pharmaceutical industry continues to explore novel fluorinated compounds as potential drug candidates due to their favorable physicochemical properties. The ability to introduce fluorine atoms at specific positions on an aromatic ring allows for fine-tuning of pharmacological profiles. For instance, recent studies have shown that compounds containing difluorophenyl moieties exhibit improved solubility and bioavailability compared to their non-fluorinated counterparts. The 5-ethoxy group further enhances these properties by contributing to molecular flexibility and reducing crystallinity.

In conclusion,5-Ethoxy-2,3-difluorophenylboronic acid pinacol ester (CAS No. 1445601-61-5) is a versatile organoboron compound with broad applications in pharmaceutical chemistry and materials science. Its unique structure combining ethoxy and difluoro substituents on a phenyl ring makes it an invaluable intermediate for constructing complex molecular architectures through cross-coupling reactions such as the Suzuki-Miyaura coupling. The stability and reactivity profile of this boronic acid derivative ensure its continued relevance in both academic research and industrial applications.